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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

A Thienopyrimidine-Based Chemical Probe for
Antiviral & Signal Transduction Research
Executive Summary
Compound 453584-85-5 is a bioactive small molecule characterized by a thienopyrimidine core

fused to a cyclopentane ring, functionalized with an allyl group and a fluorophenyl-acetamide

moiety. Its primary biological utility lies in its activity against Respiratory Syncytial Virus (RSV)

replication, as disclosed in patent literature (WO2006093518A2). Additionally, the

thienopyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with

SIRT1 inhibition, TRPA1 antagonism, and Eg5 (Kinesin-5) inhibition, making this compound a

versatile probe for interrogating multiple signaling pathways.

Chemical Identity & Properties
The compound is formally named 2-[(3-allyl-4-oxo-3,5,6,7-tetrahydro-4H-

cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide (or its 4-

fluorophenyl isomer depending on specific catalog entries). It belongs to the class of S-

alkylated thienopyrimidines.
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Property Data

CAS Number 453584-85-5

Molecular Formula C20H18FN3O2S2

Molecular Weight 415.50 g/mol

Scaffold Cyclopenta[4,5]thieno[2,3-d]pyrimidine

Key Substituents
N-Allyl (position 3), S-Acetamide linker (position

2), Fluorophenyl amide

LogP (Predicted) ~4.5 (Lipophilic)

Solubility
Soluble in DMSO (>10 mM); Poor aqueous

solubility

Appearance Off-white to pale yellow solid

Structural Visualization
The molecule consists of a tricyclic core (cyclopentathienopyrimidine) linked via a sulfur atom

to an acetamide chain.
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Figure 1: Structural decomposition of Compound 453584-85-5, highlighting the modular

pharmacophores.

Mechanism of Action (MOA)
3.1. Primary Target: RSV Replication Inhibition
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According to patent WO2006093518A2, this compound acts as an inhibitor of RSV

(Respiratory Syncytial Virus). The mechanism likely involves interference with the viral

replication complex:

Target: The RSV RNA-dependent RNA polymerase (RdRp) complex, specifically the

interaction between the N (nucleoprotein) and P (phosphoprotein), or the L (large

polymerase) protein.

Effect: Inhibition of viral RNA synthesis (both genomic replication and mRNA transcription),

leading to a reduction in viral load and syncytium formation.

3.2. Secondary Potential: Scaffold-Dependent Activities
The thienopyrimidine scaffold is "privileged," meaning it frequently binds to diverse protein

targets. Researchers should control for these off-target effects:

SIRT1 Inhibition: Similar thienopyrimidines (e.g., Ex-527 analogues) inhibit Sirtuin 1, a

NAD+-dependent deacetylase, affecting p53 and metabolic pathways.

TRPA1 Antagonism: The core structure resembles known TRPA1 antagonists (e.g., HC-

030031 analogues), potentially modulating calcium influx in sensory neurons.

Eg5 Inhibition: Dihydropyrimidines and thienopyrimidines can inhibit Kinesin-5 (Eg5), causing

mitotic arrest (monastrol-like phenotype).
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Figure 2: Primary antiviral mechanism and potential off-target pathways associated with the

thienopyrimidine scaffold.

Synthesis & Retrosynthesis
The synthesis of 453584-85-5 follows a convergent route typical for S-alkylated

thienopyrimidines.

Gewald Reaction: Cyclopentanone is condensed with ethyl cyanoacetate and elemental

sulfur (or a thiocyanate equivalent) to form the 2-aminothiophene-3-carboxylate intermediate.

Cyclization: The thiophene intermediate is reacted with an isothiocyanate (e.g., allyl

isothiocyanate) or carbon disulfide/ammonia to form the thienopyrimidine-2-thione core.
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Alkylation: The thione is selectively S-alkylated using 2-chloro-N-(3-fluorophenyl)acetamide

under basic conditions (K2CO3/DMF) to yield the final product.

Experimental Protocols
5.1. Stock Solution Preparation
Due to high lipophilicity (LogP ~4.5), proper formulation is critical to prevent precipitation in

aqueous assays.

Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).

Concentration: Prepare a 10 mM or 20 mM master stock.

Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw

cycles.

Working Solution: Dilute into culture media or buffer immediately before use. Keep final

DMSO concentration <0.5% to avoid solvent toxicity.

5.2. RSV Antiviral Assay (Minigenome System)
This protocol measures the compound's ability to inhibit viral RNA synthesis using a luciferase

reporter.

Reagents: HEp-2 cells, RSV minigenome plasmid (encoding Luciferase), helper plasmids (N,

P, L, M2-1), Lipofectamine 2000.

Step 1: Seed HEp-2 cells in 96-well plates (1.5 x 10^4 cells/well).

Step 2: Transfect cells with the RSV minigenome and helper plasmids.

Step 3: 4 hours post-transfection, treat cells with Compound 453584-85-5 (serial dilutions:

0.1 µM – 50 µM). Include a vehicle control (DMSO).

Step 4: Incubate for 24 hours at 37°C.

Step 5: Lyse cells and measure Luciferase activity using a luminometer.
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Analysis: Plot dose-response curve to determine EC50 (Effective Concentration 50%).

5.3. SIRT1 Inhibition Screening (Off-Target Check)
To verify specificity, screen against SIRT1 using a fluorometric assay.

Assay: Commercial SIRT1 Fluorometric Drug Discovery Kit.

Substrate: Fluorogenic peptide (e.g., p53 sequence with acetylated lysine).

Protocol: Incubate recombinant SIRT1 enzyme with substrate + NAD+ and varying

concentrations of the compound (1 µM, 10 µM).

Readout: Measure fluorescence (Ex/Em = 350/460 nm). A decrease in fluorescence relative

to control indicates inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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